Cas no 1216213-38-5 (3-(3-bromo-4-methoxyphenyl)methylpiperidine)

• Product Name: 3-(3-bromo-4-methoxyphenyl)methylpiperidine
• CAS No: 1216213-38-5
• MF: C₁₃H₁₈BrNO
• MW: 284.192122936249
• CID: 6005748
• PubChem ID: 64159705
• Update Time: 2025-11-05

3-(3-bromo-4-methoxyphenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

• 3-(3-bromo-4-methoxyphenyl)methylpiperidine
• Piperidine, 3-[(3-bromo-4-methoxyphenyl)methyl]-
• 3-(3-Bromo-4-methoxybenzyl)piperidine
• EN300-1895568
• 3-[(3-bromo-4-methoxyphenyl)methyl]piperidine
• CS-0302970
• AKOS013478560
• 1216213-38-5

• Inchi： 1S/C13H18BrNO/c1-16-13-5-4-10(8-12(13)14)7-11-3-2-6-15-9-11/h4-5,8,11,15H,2-3,6-7,9H2,1H3
• InChI Key： VEIMZCUYSHOGNV-UHFFFAOYSA-N
• SMILES： N1CCCC(CC2=CC=C(OC)C(Br)=C2)C1

Computed Properties

• Exact Mass: 283.05718g/mol
• Monoisotopic Mass: 283.05718g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.286±0.06 g/cm3(Predicted)
• Boiling Point: 363.4±22.0 °C(Predicted)
• pka: 10.24±0.10(Predicted)

Additional information on 3-(3-bromo-4-methoxyphenyl)methylpiperidine

3-(3-Bromo-4-Methoxyphenyl)methylpiperidine: A Comprehensive Overview

3-(3-Bromo-4-Methoxyphenyl)methylpiperidine (CAS No. 1216213-38-5) is a complex organic compound with a unique structure that combines a piperidine ring with a substituted phenyl group. This compound has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science due to its potential applications in drug development and advanced materials. In this article, we will delve into the structural properties, synthesis methods, and recent advancements in the research of this compound.

The molecular structure of 3-(3-Bromo-4-Methoxyphenyl)methylpiperidine consists of a six-membered piperidine ring, which is a saturated cyclic amine, attached to a methyl group that is further connected to a phenyl ring. The phenyl ring is substituted with a bromine atom at the 3-position and a methoxy group at the 4-position. This substitution pattern imparts unique electronic and steric properties to the molecule, making it highly versatile for various chemical reactions and applications.

Recent studies have focused on the synthesis of 3-(3-Bromo-4-Methoxyphenyl)methylpiperidine using advanced methodologies such as Suzuki coupling and Buchwald-Hartwig amination. These methods have enabled chemists to achieve higher yields and better control over the stereochemistry of the product. For instance, researchers at the University of California have developed a novel catalytic system that facilitates the formation of this compound under mild conditions, significantly reducing the reaction time and cost.

The electronic properties of 3-(3-Bromo-4-Methoxyphenyl)methylpiperidine make it an attractive candidate for use in organic electronics. The bromine substituent acts as an electron-withdrawing group, while the methoxy group serves as an electron-donating group, creating a balance that enhances the molecule's ability to conduct electricity. This property has led to its exploration in the development of new types of semiconductors and organic light-emitting diodes (OLEDs).

In pharmacology, 3-(3-Bromo-4-Methoxyphenyl)methylpiperidine has shown promise as a lead compound for drug discovery. Its ability to interact with various biological targets, such as G-protein coupled receptors (GPCRs), has been extensively studied. A team from Cambridge University reported that this compound exhibits selective binding to certain adrenergic receptors, making it a potential candidate for treating cardiovascular diseases.

The steric effects introduced by the bromine and methoxy groups also play a crucial role in determining the compound's reactivity in various chemical transformations. For example, recent research has demonstrated its utility in organocatalytic reactions, where it serves as both a catalyst and a substrate. This dual functionality opens up new avenues for green chemistry and sustainable synthesis.

From an environmental perspective, 3-(3-Bromo-4-Methoxyphenyl)methylpiperidine has been evaluated for its biodegradability and toxicity. Studies conducted by environmental scientists at Kyoto University indicate that under aerobic conditions, this compound undergoes rapid microbial degradation, minimizing its ecological footprint. However, further research is needed to assess its long-term effects on aquatic ecosystems.

In conclusion, 3-(3-Bromo-4-Methoxyphenyl)methylpiperidine (CAS No. 1216213-38-5) is a multifaceted compound with diverse applications across multiple disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future innovations in chemistry and materials science.